N-(1-(7,8-dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride

• IUPAC Name: N-[1-(7,8-dihydronaphthalen-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• InChI: InChI=1S/C22H24F3N.ClH/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25;/h2,4-5,7,9-11,13,15-16,26H,3,6,8,12,14H2,1H3;1H
• InChI Key: YTJMTGWNFPWECZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC2=C1CCC=C2)NCCCC3=CC(=CC=C3)C(F)(F)F.Cl
• Molecular Formula: C22H25ClF3N
• Molecular Weight: 395.9 g/mol

Description

Cinacalcet Dihydro Impurity 1 HCl is an impurity in commercial preparations of Cinacalcet.

Scientific Research Applications

Efficient Synthesis Methods

• Lei et al. (2014) detailed efficient synthetic methods for processing substances related to cinacalcet hydrochloride, including [1-(7,8-dihydro-naphthalen-1-yl)-ethyl]-[3-(3-trifluoromethyl-phenyl)-propyl]-amine hydrochloride. This synthesis was achieved through several linear steps using commercially available materials (Lei et al., 2014).

Synthesis of Enamides from Ketones

• Zhao et al. (2011) explored the synthesis of enamides from ketones, including the preparation of N-(3,4-Dihydronaphthalene-1-Yl)Acetamide. This process involved various chemical reactions and materials, such as hydroxylamine hydrochloride and triethylphosphine (Zhao et al., 2011).

Synthesis and Antineoplastic and Antimonoamineoxidase Properties

• Markosyan et al. (2010) focused on synthesizing new benzo[H]quinazoline derivatives with potential antineoplastic and antimonoamineoxidase properties. This research included the synthesis of N'-{[(2-cyano-3-ethyl-3-methyl-3, 4-dihydronaphthalen-1-yl)amino]carbonothionyl}benzamide, showcasing the compound's biomedical potential (Markosyan et al., 2010).

Convenient Synthesis of Halo-Indanones and Tetralones

• Nguyen et al. (2003) reported a regioselective oxidation method to synthesize 7-halo-1-indanones and 8-halo-1-tetralones. This method included the conversion of amino ketones to corresponding halo compounds, showcasing a versatile synthetic approach (Nguyen et al., 2003).

Reactions of Oxopyrrolidine Carbohydrazides

• Vaickelionienė et al. (2011) synthesized various compounds by reacting 5-oxo-1-phenylpyrrolidine-3-carbohydrazides with naphthoquinone derivatives. This research demonstrated the potential for creating novel compounds with antimicrobial and antifungal properties (Vaickelionienė et al., 2011).

Synthesis of Palonosetron Hydrochloride

• Kai (2009) described the synthesis of Palonosetron hydrochloride, involving the reductive amination of (3,4-dihydronaphthalen-1-yl)methylamine hydrochloride. This process illustrated the synthesis of a clinically relevant compound (Kai, 2009).